Cas no 1226445-39-1 (1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide
• CAS No: 1226445-39-1
• MF: C₂₄H₂₃FN₄O₃
• MW: 434.462828874588
• CID: 5394018
• Update Time: 2025-06-08

1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyano-6,7-dimethoxy-4-quinolinyl)-N-(3-fluorophenyl)-4-piperidinecarboxamide
• 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide

• Inchi： 1S/C24H23FN4O3/c1-31-21-11-19-20(12-22(21)32-2)27-14-16(13-26)23(19)29-8-6-15(7-9-29)24(30)28-18-5-3-4-17(25)10-18/h3-5,10-12,14-15H,6-9H2,1-2H3,(H,28,30)
• InChI Key： HBJDKRJQLRNNHG-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC(OC)=C(OC)C=3)CCC(C(NC2=CC=CC(F)=C2)=O)CC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 681.1±55.0 °C(Predicted)
• pka: 13.79±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide

Introduction to 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide (CAS No: 1226445-39-1)

1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1226445-39-1, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular structure incorporates a dimethoxyquinoline core, which is a well-documented scaffold in the development of bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways.

The pharmacological relevance of this compound is underscored by its piperidine moiety, a structural feature that is frequently employed in the design of central nervous system (CNS) therapeutics. The presence of a cyano group at the 3-position of the quinoline ring and a fluorophenyl substituent at the piperidine nitrogen introduces additional layers of functionality that can influence both the metabolic stability and binding affinity of the molecule. These features make 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in various therapeutic applications. The dimethoxyquinoline scaffold, in particular, has been associated with compounds that exhibit potent activity against pathogens and inflammatory conditions. The incorporation of fluorine atoms into pharmaceutical molecules is another strategy that has gained traction, as fluorine can enhance metabolic stability and binding interactions with biological targets. The combination of these elements in 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide positions it as a structurally intriguing compound for medicinal chemists.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group and the subsequent formation of the piperidine amide bond are critical steps that demand careful optimization. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, making it feasible to explore their pharmacological potential. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the intricate framework of this compound.

Evaluation of 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide has revealed interesting interactions with biological targets relevant to therapeutic intervention. Studies have indicated that this molecule may exhibit properties consistent with inhibitors of enzymes or receptors involved in inflammatory responses. The quinoline core is known to interact with heme-containing proteins, which are pivotal in various pathological processes. Additionally, the piperidine moiety can modulate neurotransmitter systems, suggesting potential applications in treating neurological disorders.

The role of computational chemistry in understanding the behavior of complex molecules like 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting expensive experimental trials. These simulations have been increasingly integrated into drug discovery pipelines to accelerate the identification of lead compounds. By leveraging computational tools, scientists can optimize the structure of this molecule for improved efficacy and reduced toxicity.

In conclusion, 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-fluorophenyl)piperidine-4-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated interactions with biological targets make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for quinoline derivatives and fluorinated compounds, compounds like this one will continue to play a crucial role in shaping the future of medicine.